Cas no 98349-25-8 (Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate)

• Product Name: Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• CAS No: 98349-25-8
• MF: C₁₅H₁₃F₂NO₃
• MW: 293.265431165695
• MDL: MFCD01646378
• CID: 750635
• PubChem ID: 9817544
• Update Time: 2025-04-19

Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid,1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-, ethyl ester
• Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• ethyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• ethyl 1-cyclopropyl-6,7-difluoro-4-oxoquinoline-3-carboxylate
• AK320542
• QYGNYHKBMNUIJN-UHFFFAOYSA-N
• BCP13372
• CL1050
• AB0087343
• ETHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDRO
• ethyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinol
• ETHYL1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE
• ethyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate
• ethyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate
• ethyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinoline-carboxylate
• E1181
• 98349-25-8
• A917075
• AKOS027325846
• MFCD01646378
• NS00006889
• SCHEMBL4306583
• 1-cyclopropyl-6,7-difluoro- 1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, ethyl ester
• 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, ethyl ester
• CS-0151710
• DS-11689
• C15H13F2NO3
• ethyl 1-cyclopropyl-1,4-dihydro-6,7-difluoro-4-oxo-quinoline-3-carboxylate
• SY046721
• DTXSID50431269
• EC 422-380-0
• SB71654
• DB-370129
• AE-641/11065033

• MDL： MFCD01646378
• Inchi： 1S/C15H13F2NO3/c1-2-21-15(20)10-7-18(8-3-4-8)13-6-12(17)11(16)5-9(13)14(10)19/h5-8H,2-4H2,1H3
• InChI Key： QYGNYHKBMNUIJN-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C(C(=O)OCC)=CN(C=2C=1)C1CC1)=O)F

Computed Properties

• Exact Mass: 293.08634960g/mol
• Monoisotopic Mass: 293.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 229-230 ºC (ethyl acetate )
• Boiling Point: 419.5°C at 760 mmHg
• Solubility: Insuluble (2.8E-3 g/L) (25 ºC),

Ethyl 1-Cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones